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Introduction

Fortuneine is a naturally occurring homoerythrina alkaloid isolated from the Chinese plum yew,
Cephalotaxus fortunei. This document provides a comprehensive overview of the chemical
structure of Fortuneine, including its key identifiers, and summarizes the available data on its
properties. As a member of the Cephalotaxus alkaloids, it belongs to a class of compounds
known for their interesting and diverse biological activities.[1]

Chemical Structure and Identifiers

The chemical structure of Fortuneine was first elucidated in 1983 through spectral and
chemical analysis. It possesses the characteristic tetracyclic core structure of the
homoerythrina alkaloid family.

Table 1: Chemical Identifiers for Fortuneine
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Identifier Value Reference

4,5,17-trimethoxy-11-

azatetracyclo[9.7.0.0%,14.02,"]oc

IUPAC Name
tadeca-2(7),3,5,13,15-
pentaene
Molecular Formula C20H25NO3
Molecular Weight 327.42 g/mol
CAS Number 87340-25-8 [2]
COC1CC23Cc4C=C(0C)C(=C
SMILES
C=4CCCN2CC=C3C=C1)0C
FCYJGRFDMUVIHS-
InChlKey

UHFFFAOYSA-N

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Fortuneine, such as melting
point, boiling point, and solubility, are not extensively reported in readily available literature.
However, some general properties can be inferred from its chemical class and available
information.

Table 2: Physicochemical Properties of Fortuneine

Property Value/Description Reference

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone, etc.

Spectroscopic Data

The structure of Fortuneine was originally determined using spectroscopic methods, including
Nuclear Magnetic Resonance (NMR). While the detailed raw spectral data and peak

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.biocrick.com/Fortuneine-BCN6401.html
https://www.benchchem.com/product/b15590527?utm_src=pdf-body
https://www.benchchem.com/product/b15590527?utm_src=pdf-body
https://www.biocrick.com/Fortuneine-BCN6401.html
https://www.benchchem.com/product/b15590527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

assignments from the original publication are not widely digitized, the interpretation of this data
was crucial for its structural elucidation.

Detailed *H and *3C NMR chemical shift data for Fortuneine are not available in the public
domain at this time.

Experimental Protocols
Isolation of Fortuneine

The original isolation of Fortuneine was reported from the twigs and leaves of Cephalotaxus
fortunei. The general procedure for isolating alkaloids from this plant involves the extraction of
the plant material with a solvent, followed by acid-base extraction to separate the alkaloid
fraction, and subsequent chromatographic purification to yield the pure compound.

Below is a generalized workflow representing the isolation process for alkaloids from
Cephalotaxus species.
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Caption: Generalized workflow for the isolation of Fortuneine.

Biological Activity and Signaling Pathways

There is a lack of specific studies on the biological activity and mechanism of action of
Fortuneine in the available scientific literature. However, other alkaloids isolated from
Cephalotaxus species have demonstrated a range of biological effects, including cytotoxic and
antileukemic properties. For instance, Homoharringtonine, another well-known alkaloid from the
same genus, is an inhibitor of protein synthesis and has been used as an anticancer agent. It is
plausible that Fortuneine may exhibit biological activities, but further research is required to
determine its specific effects and any associated signaling pathways.
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Conclusion

Fortuneine is a homoerythrina alkaloid with a well-defined chemical structure, isolated from
Cephalotaxus fortunei. While its basic chemical identity is established, there is a notable
absence of in-depth, publicly available data regarding its specific physicochemical properties,
detailed spectroscopic data, and biological activities. This presents an opportunity for further
research to explore the potential of this natural product. The information provided herein serves
as a foundational guide for scientists and researchers interested in the study of Fortuneine
and other related Cephalotaxus alkaloids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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